molecular formula C17H18N4O4S B3015412 N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-2-(pyrrolidin-1-yl)acetamide CAS No. 899732-96-8

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-2-(pyrrolidin-1-yl)acetamide

Cat. No. B3015412
CAS RN: 899732-96-8
M. Wt: 374.42
InChI Key: CSLOPXJWBAPJOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-2-(pyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H18N4O4S and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

This compound has been studied for its potential to inhibit the proliferation of cancer cells. It has shown promising results in inducing cell death in cancer cell lines by activating apoptotic pathways . This includes the activation of caspase 9, which is an initiator enzyme in the apoptotic cascade, and the induction of poly (ADP-ribose) polymerase 1 (PARP-1) cleavage .

Antimicrobial Applications

The compound exhibits antimicrobial activity, with studies reporting its effectiveness in inhibiting the growth of various microorganisms. This is measured as half maximal inhibitory concentration (IC50) against the tested pathogens .

Fluorescence-Based Sensing

One of the derivatives of this compound has been identified as a potent pH indicator, enabling both fluorescence intensity-based and ratiometric pH sensing. This application is significant for biological and chemical experiments where precise pH measurements are crucial .

Molecular Synthesis

The compound serves as a versatile intermediate in the synthesis of more complex molecules. Its structure allows for various modifications, making it a valuable building block in medicinal chemistry for the development of new therapeutic agents .

Chemical Biology

In chemical biology, the compound’s properties can be utilized to study and manipulate biological systems. This includes probing the function of enzymes, receptors, and other proteins, as well as investigating cellular processes .

Drug Development

Due to its biological activities, the compound is a candidate for drug development, particularly in the fields of oncology and infectious diseases. Its ability to interact with biological targets can be harnessed to create new drugs .

Material Science

The compound’s unique properties may also find applications in material science, such as the development of new polymers or coatings that can respond to environmental stimuli .

Analytical Chemistry

In analytical chemistry, the compound could be used as a standard or reagent in various assays and analytical procedures, aiding in the detection and quantification of biological or chemical substances .

properties

IUPAC Name

N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-oxo-2-pyrrolidin-1-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N4O4S/c22-16(17(23)20-8-4-5-9-20)18-15-13-10-26(24,25)11-14(13)19-21(15)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSLOPXJWBAPJOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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